Cas no 1172569-10-6 (1,3-dimethyl-4-[(2-nitrophenoxy)methyl]-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-[(2-nitrophenoxy)methyl]-1H-pyrazole
• CAS No: 1172569-10-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 3158897
• PubChem ID: 25247735
• Update Time: 2025-04-21

1,3-dimethyl-4-[(2-nitrophenoxy)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-[(2-nitrophenoxy)methyl]-1H-pyrazole
• AKOS005167995
• (1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL (2-NITROPHENYL) ETHER
• 1,3-Dimethyl-4-((2-nitrophenoxy)methyl)-1H-pyrazole
• 1172569-10-6
• STK352030

• Inchi： 1S/C12H13N3O3/c1-9-10(7-14(2)13-9)8-18-12-6-4-3-5-11(12)15(16)17/h3-7H,8H2,1-2H3
• InChI Key： TUSGNQVHXSUVTH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 247.09569129Da
• Monoisotopic Mass: 247.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers